Cas no 129470-80-0 (1,2,4-Triazine-3,5(2H,4H)-dione,2-[(2R,5S)-2,5-dihydro-5-(hydroxymethyl)-2-furanyl]-6-methyl-)

• Product Name: 1,2,4-Triazine-3,5(2H,4H)-dione,2-[(2R,5S)-2,5-dihydro-5-(hydroxymethyl)-2-furanyl]-6-methyl-
• CAS No: 129470-80-0
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 172954
• PubChem ID: 452171
• Update Time: 2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dione,2-[(2R,5S)-2,5-dihydro-5-(hydroxymethyl)-2-furanyl]-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione,2-[(2R,5S)-2,5-dihydro-5-(hydroxymethyl)-2-furanyl]-6-methyl-
• 2-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]-6-methyl-1,2,4-triazine-3,5-dione
• 2',3'-Didehydro-3'-deoxy-6-azathymidine
• 1,2,4-Triazine-3,5(2H,4H)-dione, 2-(2,5-dihydro-5-(hydroxymethyl)-2-furanyl)-6-methyl-, (2R-cis)-
• 129470-80-0
• 1,2,4-Triazine-3,5(2H,4H)-dione, 2-[2,5-dihydro-5-(hydroxymethyl)-2-furanyl]-6-methyl-, (2R-cis)-
• 6-Aza-D4T
• DTXSID40156176

• Inchi： 1S/C9H11N3O4/c1-5-8(14)10-9(15)12(11-5)7-3-2-6(4-13)16-7/h2-3,6-7,13H,4H2,1H3,(H,10,14,15)/t6-,7+/m0/s1
• InChI Key： BWOUQJFLMUYENH-NKWVEPMBSA-N
• SMILES： O1[C@H](CO)C=C[C@@H]1N1C(NC(C(C)=N1)=O)=O

Computed Properties

• Exact Mass: 225.07503
• Monoisotopic Mass: 225.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• Density: 1.62
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.688
• PSA: 91.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines